Cas no 899727-03-8 (3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
899727-03-8 structure
Product Name:3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:899727-03-8
MF:C18H27N5O2
MW:345.43928360939
CID:5556954
PubChem ID:16615251
Update Time:2025-07-08

3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • F3124-0326
    • UPCMLD0ENAT5815129:001
    • 3-hexyl-8-isopropyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
    • AKOS001371616
    • 2-hexyl-4,7-dimethyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
    • 899727-03-8
    • Z237575606
    • 3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C18H27N5O2/c1-6-7-8-9-10-21-16(24)14-15(20(5)18(21)25)19-17-22(14)11-13(4)23(17)12(2)3/h11-12H,6-10H2,1-5H3
    • InChI Key: KJBNIRMDYHXKFN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(C(C)=CN32)C(C)C)N(C)C(N1CCCCCC)=O

Computed Properties

  • Exact Mass: 345.21647512g/mol
  • Monoisotopic Mass: 345.21647512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.8Ų

3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3124-0326-2μmol
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3124-0326-5μmol
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3124-0326-10μmol
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3124-0326-20μmol
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3124-0326-1mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3124-0326-2mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3124-0326-3mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3124-0326-4mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F3124-0326-5mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3124-0326-10mg
3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
899727-03-8 90%+
10mg
$79.0 2023-07-05

Additional information on 3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-Hexyl-1,7-Dimethyl-8-(Propan-2-Yl)-1H,2H,3H,4H,8H-Imidazo[1,2-G]Purine-2,4-Dione

The compound CAS No 899727-03-8, also known as 3-hexyl-1,7-dimethyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo purines, which are known for their structural similarity to purine nucleosides and their potential as bioactive agents. The molecule's unique structure incorporates a hexyl group at the 3-position and a propan-2-yl group at the 8-position, along with methyl groups at positions 1 and 7. These substituents contribute to its distinct physicochemical properties and biological activity.

Recent studies have highlighted the imidazo[1,2-g]purine framework as a promising scaffold for the development of novel therapeutic agents. Researchers have demonstrated that CAS No 899727-03-8 exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's ability to modulate key cellular pathways involved in inflammation and oxidative stress has been extensively investigated using advanced biochemical assays and computational modeling techniques.

One of the most intriguing aspects of CAS No 899727-03-8 is its selective binding affinity for specific protein targets. For instance, recent findings suggest that this compound interacts with cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This interaction has been linked to its potential anti-cancer activity. Preclinical studies conducted in vitro have shown that CAS No 899727-03-8 induces apoptosis in various cancer cell lines while sparing normal cells to a significant extent. These results underscore its potential as a targeted therapy for malignancies with high CDK expression.

The synthesis of CAS No 899727-03-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazo purine core through a modified Biginelli reaction followed by selective alkylation at specific positions to introduce the hexyl and propan-2-yl substituents. The optimization of reaction conditions has been crucial in achieving high yields and ensuring the purity of the final product.

In terms of pharmacokinetics, CAS No 899727-03-8 demonstrates favorable absorption profiles in preclinical models. Studies in rodents have shown that the compound achieves significant plasma concentrations following oral administration and exhibits moderate bioavailability. Its half-life is sufficient to support once-daily dosing regimens in potential clinical applications.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action of CAS No 899727-03_

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.